Cas no 2227808-85-5 (rac-(3R,4S)-4-{spiro3.3heptan-2-yl}pyrrolidin-3-ol)

Technical Introduction: rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol is a chiral pyrrolidine derivative featuring a spiro[3.3]heptane moiety, which imparts structural rigidity and steric specificity. This compound is of interest in medicinal chemistry and asymmetric synthesis due to its constrained bicyclic framework and stereochemically defined hydroxyl and pyrrolidine functionalities. The spirocyclic core enhances metabolic stability and binding selectivity, making it a valuable scaffold for drug discovery, particularly in targeting central nervous system (CNS) receptors or enzymes. Its synthetic versatility allows for further functionalization, enabling the exploration of structure-activity relationships (SAR) in bioactive molecules. The racemic mixture provides a platform for enantiomeric resolution studies to isolate pharmacologically relevant isomers.
rac-(3R,4S)-4-{spiro3.3heptan-2-yl}pyrrolidin-3-ol structure
2227808-85-5 structure
Product Name:rac-(3R,4S)-4-{spiro3.3heptan-2-yl}pyrrolidin-3-ol
CAS No:2227808-85-5
MF:C11H19NO
MW:181.274663209915
CID:6396217
PubChem ID:165786093
Update Time:2025-06-25

rac-(3R,4S)-4-{spiro3.3heptan-2-yl}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • rac-(3R,4S)-4-{spiro3.3heptan-2-yl}pyrrolidin-3-ol
    • 2227808-85-5
    • EN300-1626299
    • rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol
    • Inchi: 1S/C11H19NO/c13-10-7-12-6-9(10)8-4-11(5-8)2-1-3-11/h8-10,12-13H,1-7H2/t9-,10+/m0/s1
    • InChI Key: GACMQOKVDKLVIC-VHSXEESVSA-N
    • SMILES: O[C@@H]1CNC[C@H]1C1CC2(CCC2)C1

Computed Properties

  • Exact Mass: 181.146664230g/mol
  • Monoisotopic Mass: 181.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 32.3Ų

rac-(3R,4S)-4-{spiro3.3heptan-2-yl}pyrrolidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1626299-0.05g
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol
2227808-85-5
0.05g
$1866.0 2023-06-04
Enamine
EN300-1626299-0.1g
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol
2227808-85-5
0.1g
$1955.0 2023-06-04
Enamine
EN300-1626299-0.25g
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol
2227808-85-5
0.25g
$2044.0 2023-06-04
Enamine
EN300-1626299-0.5g
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol
2227808-85-5
0.5g
$2132.0 2023-06-04
Enamine
EN300-1626299-1.0g
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol
2227808-85-5
1g
$2221.0 2023-06-04
Enamine
EN300-1626299-2.5g
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol
2227808-85-5
2.5g
$4355.0 2023-06-04
Enamine
EN300-1626299-5.0g
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol
2227808-85-5
5g
$6441.0 2023-06-04
Enamine
EN300-1626299-10.0g
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol
2227808-85-5
10g
$9550.0 2023-06-04
Enamine
EN300-1626299-50mg
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol
2227808-85-5
50mg
$1068.0 2023-09-22
Enamine
EN300-1626299-100mg
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol
2227808-85-5
100mg
$1119.0 2023-09-22

Additional information on rac-(3R,4S)-4-{spiro3.3heptan-2-yl}pyrrolidin-3-ol

Comprehensive Overview of rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol (CAS No. 2227808-85-5)

The compound rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol (CAS No. 2227808-85-5) is a stereochemically complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique spiro[3.3]heptane scaffold and pyrrolidin-3-ol moiety make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a chiral building block for the synthesis of bioactive molecules, owing to its distinct stereocenters and rigid structure.

In recent years, the demand for spirocyclic compounds like rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol has surged due to their ability to enhance drug-like properties such as solubility, metabolic stability, and target selectivity. This compound's 3D structural complexity aligns with the growing trend in drug design, where three-dimensional frameworks are preferred over flat, aromatic systems to improve binding affinity and reduce off-target effects. Its CAS No. 2227808-85-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

The synthesis of rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol involves sophisticated stereoselective methodologies, often leveraging asymmetric catalysis or chiral resolution techniques. Its pyrrolidine ring and spiro[3.3]heptane core contribute to its conformational rigidity, a feature highly valued in the development of GPCR-targeted therapeutics and CNS-active compounds. These attributes have positioned it as a subject of interest in studies related to neurodegenerative diseases and pain management.

From an SEO perspective, queries such as "spiro[3.3]heptane derivatives in drug discovery" and "chiral pyrrolidin-3-ol synthesis" are increasingly common, highlighting the compound's alignment with industry trends. Additionally, its potential applications in fragment-based drug design and proteolysis-targeting chimeras (PROTACs) have sparked discussions in scientific forums. The compound's CAS No. 2227808-85-5 is often cross-referenced with patents and publications exploring novel small-molecule modulators.

Beyond its pharmaceutical potential, rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol is also studied for its physicochemical properties, including logP, hydrogen bond donor/acceptor counts, and molecular polar surface area. These parameters are critical for optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles, a hot topic in modern drug development. Its spirocyclic architecture is particularly noted for reducing P-glycoprotein efflux, a common challenge in CNS drug delivery.

In conclusion, rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol (CAS No. 2227808-85-5) represents a versatile and structurally intriguing compound with broad applicability in medicinal chemistry. Its combination of stereochemical richness and spirocyclic rigidity makes it a valuable asset for researchers aiming to address unmet medical needs. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutics.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.